Cas no 2125-91-9 (4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide)

• Product Name: 4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide
• CAS No: 2125-91-9
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 249706
• PubChem ID: 45122800
• Update Time: 2025-04-19

4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide
• 6-oxo-1H-pyridazine-5-carbohydrazide
• 2125-91-9
• DTXSID00669393
• 3-oxo-2,3-dihydropyridazine-4-carbohydrazide

• Inchi： 1S/C5H6N4O2/c6-8-4(10)3-1-2-7-9-5(3)11/h1-2H,6H2,(H,8,10)(H,9,11)
• InChI Key： PIJZPMBSSLXALM-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN)=O)=CC=NN1

Computed Properties

• Exact Mass: 154.04918
• Monoisotopic Mass: 154.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 96.58